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Compound of Interest

Compound Name: Allomycin

Cat. No.: B1664860

Central Islip, NY - In the vast landscape of chemical compounds, the identity of "Allomycin"
presents a notable challenge. Despite concerted efforts to elucidate its fundamental properties,
a definitive Chemical Abstracts Service (CAS) number and a standardized International Union
of Pure and Applied Chemistry (IUPAC) name for a unique substance solely identified as
Allomycin remain elusive.

An existing entry in the PubChem database, a comprehensive repository of chemical
information, lists a substance designated as "Allomycin" with the Compound ID (CID) 221187.
However, this particular entry is conspicuously lacking a registered CAS number and a formal
IUPAC name, which are critical identifiers for any chemical substance in research and
development.

Further complicating the matter, searches for "Allomycin" frequently yield results for a variety
of other, similarly named antibiotics. These include, but are not limited to, Alnumycin,
Arylomycin, Althiomycin, and the veterinary medication Alamycin. Each of these compounds
possesses its own distinct and well-documented chemical structure, CAS number, and IUPAC
nomenclature, differentiating them from the enigmatic Allomycin.

The absence of these core identifiers for Allomycin suggests several possibilities. It may be an
exceedingly rare or historical compound that has not been subjected to modern, rigorous
chemical characterization and registration. Alternatively, "Allomycin" could be a trivial or
proprietary name for a substance that is more commonly known by a different designation, and
this synonymity has not been clearly established in public databases. It is also conceivable that
the available data for the substance in the PubChem database is incomplete.
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This lack of foundational identifying information presents a significant impediment to the
creation of a comprehensive technical guide as requested. Without a confirmed CAS number
and IUPAC name, it is impossible to accurately retrieve and verify critical data such as
experimental protocols for its synthesis, quantitative physicochemical properties, and its
interactions with biological systems, including any potential signaling pathways.

Therefore, until a unique and verifiable chemical identity for "Allomycin" can be established
through reliable scientific sources, a detailed technical whitepaper on its core attributes cannot
be responsibly compiled. The scientific and research communities are thus left with an
unresolved query—what is the true identity of Allomycin?

« To cite this document: BenchChem. [Allomycin: Unraveling a Chemical Enigmal.
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664860#allomycin-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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